Cas no 1805922-49-9 (Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate)

Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate is a versatile pyridine derivative with significant applications in pharmaceutical and agrochemical synthesis. Its key structural features include a cyano group, a difluoromethyl substituent, and a hydroxyl group, which enhance its reactivity and potential as an intermediate in heterocyclic chemistry. The presence of the difluoromethyl group improves metabolic stability and bioavailability, making it valuable in drug development. The ester functionality at the 3-position allows for further derivatization, while the hydroxyl group at the 6-position offers additional modification sites. This compound is particularly useful in the synthesis of biologically active molecules, offering a balance of stability and reactivity for advanced chemical transformations.
Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate structure
1805922-49-9 structure
Product Name:Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate
CAS No:1805922-49-9
MF:C9H6F2N2O3
MW:228.152348995209
CID:4877154
Update Time:2025-10-28

Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate
    • Inchi: 1S/C9H6F2N2O3/c1-16-9(15)7-4(8(10)11)2-6(14)13-5(7)3-12/h2,8H,1H3,(H,13,14)
    • InChI Key: ZEKDUSRVYZIZPO-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(NC(C#N)=C1C(=O)OC)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 457
  • XLogP3: -0.1
  • Topological Polar Surface Area: 79.2

Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029041022-1g
Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate
1805922-49-9 97%
1g
$1,504.90 2022-04-01

Additional information on Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate

Recent Advances in the Study of Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate (CAS: 1805922-49-9)

Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate (CAS: 1805922-49-9) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and cyano functional groups, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and structural optimization of Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate. Researchers have developed novel synthetic routes to produce this compound with high yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic fluorination. The presence of the difluoromethyl group is particularly noteworthy, as it is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. These synthetic advancements have paved the way for further exploration of the compound's biological activities.

In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate exhibits promising inhibitory effects against certain enzymes involved in inflammatory and oncogenic pathways. For instance, the compound has shown moderate activity against protein kinases, which are key targets in cancer therapy. Additionally, its hydroxypyridine core has been implicated in interactions with metal ions, suggesting potential applications in metalloenzyme inhibition. These findings underscore the compound's versatility and its potential as a scaffold for the development of new therapeutic agents.

Pharmacological evaluations have further revealed that Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate possesses favorable pharmacokinetic properties, including good solubility and moderate plasma stability. Animal studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These results are encouraging for its further development as a lead compound in drug discovery programs. However, additional studies are needed to fully elucidate its mechanism of action and optimize its efficacy and safety profiles.

In conclusion, Methyl 2-cyano-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate (CAS: 1805922-49-9) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities and pharmacokinetic properties, make it a valuable subject of ongoing research. Future studies should focus on expanding its therapeutic applications, improving its synthetic accessibility, and exploring its potential in combination therapies. This compound exemplifies the innovative approaches being pursued in the quest for novel and effective pharmaceutical agents.

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